Cas no 1311279-27-2 ((6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester)

• Product Name: (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester
• CAS No: 1311279-27-2
• MF: C₉H₈ClF₃N₂S₂
• MW: 300.751428604126
• MDL: MFCD19981157
• CID: 4693723
• Update Time: 2025-07-23

(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester
• (6-Chloro-4-trifluoromethylpyridin-2-yl)methyl-dithiocarbamic acid methyl ester

• MDL： MFCD19981157
• Inchi： 1S/C9H8ClF3N2S2/c1-15(8(16)17-2)7-4-5(9(11,12)13)3-6(10)14-7/h3-4H,1-2H3
• InChI Key： XQGYYUPCEGBDAN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)N(C(=S)SC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 73.5

Additional information on (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester

Introduction to (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester (CAS No. 1311279-27-2)

(6-Chloro-4-trifluoromethyl-pyridin-2-yl-methyl-dithiocarbamic acid methyl ester) is a sophisticated organic compound characterized by its intricate molecular structure and versatile chemical properties. This compound, identified by its CAS number 1311279-27-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic organic chemistry. The presence of both chloro and trifluoromethyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of this compound consists of a pyridine core substituted at the 6-position with a chloro group and at the 4-position with a trifluoromethyl group. The dithiocarbamic acid moiety, attached to a methyl ester group, further contributes to its unique chemical behavior. This arrangement imparts both electrophilic and nucleophilic characteristics, enabling diverse synthetic pathways and functionalization strategies. The compound's stability under various reaction conditions makes it particularly useful in multi-step synthetic processes.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. The (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester has been investigated for its potential role in developing novel therapeutic agents. Its structural features suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological studies.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of chloro and trifluoromethyl groups on the pyridine ring can influence the electronic properties of adjacent functional groups, thereby modulating biological activity. This flexibility allows chemists to fine-tune the molecule's properties for specific applications. For instance, such modifications can enhance binding affinity to target proteins or improve metabolic stability, key factors in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. The (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester has been subjected to molecular docking studies to evaluate its potential interactions with biological targets. These studies have revealed promising binding affinities with certain enzymes implicated in inflammatory and infectious diseases, suggesting its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline these processes, reducing both time and resource consumption. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the complex pyridine core. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact.

The versatility of (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester extends beyond pharmaceutical applications. It has also been explored as a ligand in coordination chemistry, where its ability to bind transition metals opens up possibilities for catalytic applications. The dithiocarbamic acid moiety can act as a chelating agent, facilitating the formation of stable metal complexes that exhibit unique catalytic properties.

In conclusion, (6-Chloro-4-trifluoromethyl-pyridin-2-yl)-methyl-dithiocarbamic acid methyl ester is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its structural features and reactivity make it an invaluable tool for synthetic chemists, while its biological activity suggests therapeutic promise. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of chemical innovation.